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Compound of Interest

Compound Name: Nu-cap

Cat. No.: B1168296 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory materials is paramount. This guide provides essential procedural

information for the proper disposal of Nu-cap, a brand of surface-treated kaolin clay.

Adherence to these guidelines is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

I. Understanding Nu-cap: Properties and Safety Data
Nu-cap is a sulfur-functional hydrated aluminum silicate, appearing as an odorless white

powder or spray-dried beads.[1] It is a high-brightness treated kaolin clay used as a reinforcing

filler or extender in various systems.[1] The material is non-combustible and insoluble in water.

[2]

Key Safety and Physical Properties:
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Property Value/Information Source

Appearance White Powder [2]

Odor Odorless [2]

pH 6-8 (5% water suspension) [2]

Density 2.6 g/cm³ at 20°C [2]

Water Solubility Insoluble [2]

Flash Point Non-combustible [2]

Carcinogenicity
Not listed as a carcinogen by

IARC, NTP, or OSHA.
[2]

II. Personal Protective Equipment (PPE) and
Handling
Before handling Nu-cap, it is essential to be equipped with the appropriate personal protective

equipment to minimize exposure and ensure safety.

Eye Protection: Safety glasses with side shields are required to protect against dust, which

can cause mechanical eye irritation.[2]

Hand Protection: Wear impervious, chemical-resistant gloves.[2]

Body Protection: Use suitable protective clothing, gloves, and footwear, selected based on

use conditions and exposure potential.[2]

Respiratory Protection: In cases of insufficient ventilation or potential for dust formation, wear

suitable respiratory equipment.[2]

Handling Precautions:

Avoid dust formation.[2]

Ensure appropriate exhaust ventilation is in place where dust is formed.[2]
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Store in a dry area with containers kept closed and protected from physical damage.[2]

III. Step-by-Step Disposal Protocol for Nu-cap Waste
The following protocol outlines the recommended procedure for the disposal of Nu-cap waste

generated in a laboratory setting. This includes unused product, contaminated labware (e.g.,

weigh boats, gloves, wipes), and spill cleanup materials.

1. Waste Segregation and Collection:

Solid Waste:

Collect all dry Nu-cap waste, including contaminated solids, in a designated, clearly

labeled, and sealable hazardous waste container.

Do not mix with other chemical waste streams unless compatibility has been confirmed.

Aqueous Suspensions:

While Nu-cap is insoluble, do not dispose of aqueous suspensions down the drain.[2]

Collect liquid waste containing Nu-cap in a separate, labeled hazardous waste container.

2. Spill Management and Cleanup:

In the event of a spill, follow these procedures to minimize contamination and ensure safety:

Personal Precautions: Avoid dust formation. For significant airborne dust, use a personal

respirator.[2]

Environmental Precautions: Prevent the product from entering drains and waterways.[2]

Cleanup Methods:

Collect the material mechanically (e.g., with a scoop or brush).[2]

Alternatively, flush the area with water, but avoid dry sweeping to prevent dust formation.

[2]
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A ventilated vacuum system or water spraying can also be used to prevent dust.[2]

Collect all cleanup materials and place them in the designated hazardous waste container.

3. Waste Container Labeling and Storage:

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the chemical

name ("Nu-cap" or "Surface-Treated Kaolin"), and the primary hazard (e.g., "Inhalation

Hazard - Dust").

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all institutional and local regulations for hazardous waste disposal.

IV. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Nu-
cap waste in a laboratory setting.
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Caption: Nu-cap Waste Disposal Workflow for Laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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